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Compound of Interest

Compound Name:
2,6-Dimethoxypyridine-3,5-

diamine

Cat. No.: B1586933 Get Quote

An In-depth Technical Guide on the Material Safety of 2,6-Dimethoxypyridine-3,5-diamine

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the material safety data for 2,6-
Dimethoxypyridine-3,5-diamine and its common salt form, 2,6-Dimethoxypyridine-3,5-
diamine dihydrochloride. The information is compiled from publicly available safety data sheets

and scientific assessments to guide researchers and professionals in the safe handling and

use of this compound.

Chemical Identification
Identifier Value

Chemical Name 2,6-Dimethoxypyridine-3,5-diamine

Synonyms 3,5-Diamino-2,6-dimethoxypyridine

Common Salt Form
2,6-Dimethoxypyridine-3,5-diamine

dihydrochloride[1][2][3]

CAS Number 56216-28-5 (for dihydrochloride)[4][5]

Molecular Formula (Base) C7H11N3O2

Molecular Formula (Dihydrochloride) C7H13Cl2N3O2[5]
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Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of 2,6-
Dimethoxypyridine-3,5-diamine and its dihydrochloride salt.

Property Value Source

Appearance
White to pale yellow crystalline

solid[1][2]
ChemBK

Molecular Weight

(Dihydrochloride)
242.10 g/mol [5] PubChem

Solubility
Readily soluble in water and

alcohol[1][2]
ChemBK

Topological Polar Surface Area 83.4 Å²[4][5] PubChem

Hydrogen Bond Donor Count 4[5] PubChem

Hydrogen Bond Acceptor

Count
5[5] PubChem

Toxicological Data
Toxicological studies have been conducted primarily on the dihydrochloride salt of 2,6-
Dimethoxypyridine-3,5-diamine. The findings are summarized below.

Acute Oral Toxicity
Species Concentration Observations

Mice (CF1, female)
2.5% and 5% solution in

distilled water

Mortalities and clinical-

toxicological findings were

recorded daily for 14 days.[6]

Rats (Wistar, male/female)
2.5% and 5% solution in

distilled water

Body weights were noted

weekly, and a post-mortem

examination was carried out.

[6]
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Skin and Eye Irritation
Study Type Species Concentration Results

Skin Irritation Rabbits Undiluted

No signs of skin

irritation after 4 hours

of occlusive contact.

[6]

Skin Irritation Guinea Pigs
3% aqueous solution

(repeated application)

No indication of skin

irritant potential.[6]

Eye Irritation Guinea Pigs
3% aqueous solution

(0.1 ml)

The substance was

applied into the

conjunctival sac and

evaluated using the

Draize scoring

system.[6]

Skin Sensitization
Test Method Species

Induction
Concentration

Challenge
Concentration

Results

Magnusson-

Kligman

Maximisation

Guinea Pigs

(Dunkin-Hartley)

1% (intradermal),

75%

(epicutaneous)

75%

The evaluation

was complicated

by black staining

of the skin.[6]

Mutagenicity
Assay Cell Line Results

Mammalian Gene Mutation

Assay

L5178Y mouse lymphoma

cells

Not mutagenic under the

experimental conditions.

However, the test performance

was noted as incomplete.[6]

Salmonella typhimurium

Reverse Mutation Assay
Not specified A study was referenced.[6]
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Experimental Protocols
Detailed methodologies for key toxicological studies are crucial for the interpretation and

replication of results.

Acute Oral Toxicity Study
A solution of 3,5-diamino-2,6-dimethoxypyridine dihydrochloride (2.5% and 5%) in distilled

water was administered once via a stomach tube to CF1 mice (10 females) and Wistar rats (6

per sex) at four different concentrations. The animals were observed for 14 days, during which

mortality and clinical signs of toxicity were recorded daily. Body weights were measured on a

weekly basis. A necropsy was performed on all animals at the end of the study.[6]

Skin Sensitization: Magnusson-Kligman Maximisation
Method
The dermal sensitization potential was evaluated in Dunkin-Hartley guinea pigs.[6] A range-

finding study was first conducted to determine appropriate concentrations. For the main study,

intradermal induction was performed with a 1% solution of the test substance. Epicutaneous

induction and challenge were carried out with a 75% concentration. To enhance the response,

the skin was pre-treated with 10% sodium lauryl sulfate in petrolatum to induce irritation.[6]

Induction Phase Challenge Phase Evaluation

Intradermal Injection
(1% Solution)

Topical Application
(75% Solution with SLS pre-treatment)

1 week later Topical Application
(75% Solution)

2 weeks later Observation for
Erythema and Edema

24 & 48 hours later

Click to download full resolution via product page

Caption: Workflow for the Magnusson-Kligman Guinea Pig Maximisation Test.

Hazard Identification and Safety Precautions
While a complete, officially harmonized GHS classification is not consistently reported across

all sources, some suppliers indicate potential hazards. General laboratory safety practices
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should always be followed.

GHS Hazard Statements (from aggregated, non-
harmonized sources)

H301 (75% of reports): Toxic if swallowed[5]

H317 (66.7% of reports): May cause an allergic skin reaction[5]

H319 (16.7% of reports): Causes serious eye irritation[5]

H373 (66.7% of reports): May cause damage to organs through prolonged or repeated

exposure[5]

Recommended Safety Precautions
Engineering Controls: Use only in a well-ventilated area, preferably in a chemical fume hood.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.

Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat. Avoid contact

with skin.[1]

Respiratory Protection: If dust or aerosols are generated, use a NIOSH-approved

respirator.

Hygiene Measures: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory.[7]

The following diagram illustrates a standard safety workflow for handling chemical compounds

in a laboratory setting.
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Caption: General Laboratory Chemical Handling Workflow.

Use and Applications
2,6-Dimethoxypyridine-3,5-diamine and its salts are utilized in specific industrial and

research applications.
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Organic Synthesis: It serves as a chemical reagent and intermediate in various organic

synthesis processes.[1][2]

Cosmetics: The dihydrochloride salt is used as a precursor in oxidative hair coloring agents,

with an intended maximum on-head concentration of 0.25%.[6]

Pharmaceuticals: It can be used as an intermediate for certain pharmaceutical raw materials.

[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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